Cas no 1361871-06-8 (3-(Aminomethyl)-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1361871-06-8
• MF: C₉H₉F₅N₂O
• MW: 256.172579526901
• CID: 4932274
• Update Time: 2025-06-12

3-(Aminomethyl)-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C9H9F5N2O/c1-17-6-2-5(9(12,13)14)4(3-15)7(16-6)8(10)11/h2,8H,3,15H2,1H3
• InChI Key： IQQXHDSJKBBPCS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C(F)F)C=1CN)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 1.6
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine

Recent Advances in the Study of 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine (CAS: 1361871-06-8)

The compound 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine (CAS: 1361871-06-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique trifluoromethyl and difluoromethyl substitutions, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators.

Recent studies have focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable synthetic route for 1361871-06-8, highlighting its improved yield and purity compared to earlier methods. The study also explored the compound's stability under physiological conditions, which is critical for its potential use in drug formulations.

In addition to synthetic advancements, research has delved into the mechanistic aspects of 1361871-06-8. A collaborative study between academic and industrial researchers demonstrated its efficacy as a selective inhibitor of certain kinases involved in inflammatory pathways. The compound's ability to modulate these kinases with high specificity suggests its potential as a lead candidate for anti-inflammatory therapeutics.

Further investigations have explored the structural-activity relationships (SAR) of 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine. Computational modeling and crystallographic studies have provided insights into how the difluoromethyl and trifluoromethyl groups contribute to binding affinity and selectivity. These findings are instrumental in guiding the design of next-generation derivatives with enhanced pharmacological properties.

The safety and toxicological profile of 1361871-06-8 has also been a subject of recent research. Preclinical studies in animal models have indicated a favorable safety margin, with no significant off-target effects observed at therapeutic doses. These results support the compound's progression into further developmental stages, including potential clinical trials.

Looking ahead, the versatility of 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine continues to inspire innovative applications. Ongoing research is investigating its utility in targeted drug delivery systems and as a scaffold for multifunctional therapeutics. The compound's unique chemical properties position it as a valuable tool in the expanding toolkit of medicinal chemists and pharmacologists.